Cas no 1694748-86-1 (2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid)

• Product Name: 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid
• CAS No: 1694748-86-1
• MF: C₈H₁₃F₃N₂O₃
• MW: 242.195632696152
• CID: 6192788
• PubChem ID: 103802904
• Update Time: 2025-06-11

2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7228801
• 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid
• 1694748-86-1

• Inchi： 1S/C8H13F3N2O3/c1-12(2)3-4-13(5-6(14)15)7(16)8(9,10)11/h3-5H2,1-2H3,(H,14,15)
• InChI Key： VBJABNXIEIVEDT-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCN(C)C)=O)(F)F

Computed Properties

• Exact Mass: 242.08782677g/mol
• Monoisotopic Mass: 242.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid

Introduction to 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid (CAS No. 1694748-86-1)

2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1694748-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide functional group, which imparts unique physicochemical properties and biological activities. The structure also incorporates an amine side chain with dimethylamino substituents, enhancing its potential as a bioactive scaffold.

The molecular framework of 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid consists of a central acetic acid moiety linked to a trifluoroacetamide group via an amide bond. The amine side chain extends from the nitrogen atom of the trifluoroacetamide, featuring two methyl groups that contribute to its basicity and solubility characteristics. This structural motif is particularly intriguing because it combines elements known to interact favorably with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in trifluoromethylated compounds due to their enhanced metabolic stability and binding affinity. The trifluoroacetamide moiety in this compound is a prime example of such a structural feature, which has been leveraged in the design of novel therapeutic agents. The dimethylamino group further modulates the electronic properties of the molecule, making it a versatile intermediate for further chemical modifications.

One of the most compelling aspects of CAS No. 1694748-86-1 is its potential application in drug discovery. The combination of the trifluoroacetamide and dimethylamino functionalities suggests that this compound may exhibit inhibitory activity against various enzymatic targets. For instance, trifluoromethyl groups are often incorporated into kinase inhibitors and other small-molecule drugs to improve their pharmacokinetic profiles. The basic nature of the dimethylamino side chain also positions this compound as a candidate for interaction with acidic or polar biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. A notable example is the use of trifluoromethanesulfonamides in the development of antiviral and anticancer agents. The structural similarity between the trifluoroacetamide group in CAS No. 1694748-86-1 and these known bioactive scaffolds suggests that it may share similar mechanisms of action. This hypothesis is supported by computational modeling studies that predict favorable interactions between this compound and potential biological targets.

The synthesis of 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid presents an interesting challenge due to the presence of multiple functional groups that must be properly orchestrated to achieve high yields and purity. The synthesis typically involves condensation reactions between appropriately substituted precursors, followed by purification steps such as recrystallization or chromatography. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

From a biochemical perspective, the amine and carboxylic acid functionalities in CAS No. 1694748-86-1 offer multiple points for interaction with biological systems. These groups can participate in hydrogen bonding networks, which are critical for enzyme-substrate binding and receptor-ligand interactions. Additionally, the presence of both polar and non-polar regions in its structure enhances its solubility profile, allowing it to traverse biological membranes more effectively.

The pharmaceutical industry has shown particular interest in compounds with dual functionality, where multiple pharmacophoric elements are integrated into a single molecular framework. CAS No. 1694748-86-1 exemplifies this approach by combining an amide-based moiety with an amino group that can be further modified to achieve specific biological effects. Such multifunctional compounds are often more potent and selective than their simpler counterparts.

In conclusion, 2-{N-[2-(dimethylamino)ethyl]-2,2,2-trifluoroacetamido}acetic acid (CAS No. 1694748-86-1) represents a promising candidate for further exploration in drug discovery and biochemical research. Its unique structural features—particularly the combination of a trifluoroacetamide group with a dimethylamino side chain—make it well-suited for interaction with biological targets such as enzymes and receptors. As synthetic chemistry continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.